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Get Quote

Introduction: A Privileged Scaffold in Rational Drug
Design
In modern medicinal chemistry and agrochemical development, the strategic decoration of

pyridine rings is a cornerstone of rational drug design. 6-Cyclopropyl-5-methylpicolinic acid
(CAS: 1822680-03-4) represents an advanced, highly functionalized building block. By

combining the metal-chelating and hydrogen-bonding capabilities of a picolinic acid core with

the precise steric and electronic modulations of adjacent cyclopropyl and methyl groups, this

scaffold offers a unique pharmacokinetic and pharmacodynamic profile[1].

As a Senior Application Scientist, I frequently utilize this specific building block to overcome

metabolic liabilities in lead optimization, particularly when targeting kinases, metalloenzymes,

or G-protein-coupled receptors (GPCRs).
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The integration of specific functional groups onto the picolinic acid core is not arbitrary; each

moiety serves a distinct, causal purpose in optimizing target engagement and metabolic

stability [3].

The Picolinic Acid Core: The proximity of the pyridine nitrogen and the carboxylic acid

oxygen allows this motif to act as a potent bidentate ligand. This is critical for chelating

active-site metals (e.g., Zn²⁺ in matrix metalloproteinases) or forming bidentate hydrogen-

bond networks within the hinge region of kinases.

The 6-Cyclopropyl Motif: The cyclopropyl ring is a widely recognized bioisostere for larger

aliphatic or aromatic groups, offering similar spatial occupation but with a significantly

reduced lipophilic penalty. Placed at the C6 position (ortho to the pyridine nitrogen), it

provides essential steric shielding. Causality: This shielding modulates the basicity of the

pyridine nitrogen and physically blocks N-oxidation by CYP450 enzymes—a common

metabolic liability in pyridine-containing therapeutics [3].

The 5-Methyl Substituent: The C5 methyl group acts as an electron-donating group,

increasing the electron density of the pyridine ring to strengthen metal chelation. Causality:

Sterically, it fills small hydrophobic pockets in the target binding site and restricts the free

rotation of the adjacent C6-cyclopropyl group, thereby reducing the entropic penalty upon

target binding.

Table 1: Key Physicochemical Parameters
To facilitate rapid comparison for library design, the quantitative structural data of this scaffold

is summarized below [1][2].
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Property Value

Chemical Name
6-Cyclopropyl-5-methylpyridine-2-carboxylic

acid

CAS Number 1822680-03-4

Molecular Formula C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol

Topological Polar Surface Area (TPSA) 50.2 Å² (Predicted)

Hydrogen Bond Donors / Acceptors 1 / 3

Physical Form White to Yellow Solid
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Fig 1. Pharmacophore mapping of the 6-cyclopropyl-5-methylpicolinic acid scaffold.

Synthetic Methodologies: Constructing the Core
The synthesis of 6-cyclopropyl-5-methylpicolinic acid is typically achieved via late-stage

functionalization of a halogenated precursor. The most robust method is the palladium-

catalyzed Suzuki-Miyaura cross-coupling.
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Fig 2. Synthetic workflow for 6-cyclopropyl-5-methylpicolinic acid via Suzuki coupling.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-
Coupling
Objective: To install the C6-cyclopropyl group onto the pyridine core and isolate the free

carboxylic acid.

Reaction Setup: In a flame-dried Schlenk flask, charge methyl 6-bromo-5-methylpicolinate

(1.0 eq), cyclopropylboronic acid (1.5 eq), and K₂CO₃ (3.0 eq).
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Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) under an inert argon atmosphere to prevent

oxidative degradation of the palladium catalyst.

Solvent System: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: The

water is crucial for dissolving the inorganic base and activating the boronic acid via boronate

complex formation, which accelerates the transmetalation step.

Heating & Monitoring: Stir the mixture at 100°C for 12 hours. Self-Validation: Monitor via LC-

MS until the starting material mass is fully consumed.

Hydrolysis: Cool the reaction to room temperature, add 2M NaOH (aq), and stir for 2 hours to

hydrolyze the methyl ester intermediate.

Workup & Isolation: Wash the aqueous layer with EtOAc to remove organic impurities,

phosphine ligands, and catalyst residues. Carefully acidify the aqueous layer to pH 3.5 using

1M HCl. Causality: The isoelectric point of picolinic acid derivatives typically lies between pH

3 and 4. Adjusting to this exact pH maximizes the formation of the neutral zwitterionic

species, minimizing aqueous solubility and driving the product to precipitate as a high-purity

solid. Filter and dry under vacuum.

Downstream Application: Standard Operating
Procedure for Library Generation
For drug discovery professionals, this carboxylic acid is predominantly utilized to generate

amide-linked combinatorial libraries.

Protocol 2: Sterically Hindered Amide Coupling
(HATU/DIPEA)
Objective: To couple 6-cyclopropyl-5-methylpicolinic acid with diverse primary/secondary

amines.

Activation: Dissolve 6-cyclopropyl-5-methylpicolinic acid (1.0 eq) in anhydrous DMF (0.1

M). Add DIPEA (3.0 eq) and HATU (1.2 eq). Causality: HATU is selected over standard

EDC/HOBt due to the severe steric hindrance imposed by the adjacent C6-cyclopropyl and
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C5-methyl groups. HATU generates a highly reactive HOAt ester intermediate capable of

driving the reaction forward.

Pre-Validation (In-Process): Stir at room temperature for 15 minutes. Self-Validation: Quench

a 10 µL aliquot in 1 mL MeCN/H₂O and analyze via UPLC-MS. A successful activation phase

is confirmed by the disappearance of the starting material mass (m/z 176 [M-H]⁻) and the

transient appearance of the HOAt-adduct mass.

Amine Addition: Add the target amine (1.1 eq). Stir at room temperature for 4-6 hours.

Quenching & Extraction: Dilute the reaction with EtOAc and wash sequentially with saturated

NaHCO₃ (aq), 1M HCl (aq), and brine. Causality: NaHCO₃ removes acidic byproducts (e.g.,

HOAt), HCl removes unreacted amine starting material, and brine extracts residual DMF

from the organic phase.

Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify

via flash column chromatography (Hexanes/EtOAc gradient).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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